Cas no 668-49-5 (5b-Cholanic Acid-3a,6b-diol)

• Product Name: 5b-Cholanic Acid-3a,6b-diol
• CAS No: 668-49-5
• MF: C₂₄H₄₀O₄
• MW: 392.572008132935
• CID: 889365
• PubChem ID: 5283821
• Update Time: 2025-04-19

5b-Cholanic Acid-3a,6b-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
• 3a,6b-Dihydroxy-5b-cholan-24-oic acid
• Cholan-24-oic acid, 3,6-dihydroxy-, (3.alpha.,5.beta.,6.beta.)-
• Murocholic acid
• SCHEMBL236847
• 3alpha,6beta-Dihydroxy-5beta-cholanoic acid
• 3a,6b-Dihydroxy-5b-cholanoate
• DTXSID40861652
• AMB87E8LOH
• 5b-Cholanic Acid-3a,6b-diol
• BDBM50375598
• Murocholate
• 668-49-5
• NSC-18166
• AKOS040756165
• 3.ALPHA.,6.BETA.-DIHYDROXY-5.BETA.-CHOLAN-24-OIC ACID
• 3a,6b-Dihydroxy-5b-cholan-24-oate
• 3alpha,6beta-Dihydroxy-5beta-cholan-24-oic Acid
• CHEBI:52030
• 6beta-hydroxylithocholic acid
• 3.ALPHA.,6.BETA.-DIHYDROXY-5.BETA.-CHOLANOIC ACID
• 3alpha,6beta-Dihydroxy-5beta-cholanic acid
• 3a,6b-Dihydroxy-5b-cholanoic acid
• 6b-Hydroxylithocholic acid
• Cholan-24-oic acid, 3,6-dihydroxy-, (3alpha,5beta,6beta)-
• Q27123111
• alpha-Hyodeoxycholic acid
• 6beta-Hydroxylithocholate
• UNII-AMB87E8LOH
• HY-N0169B
• NSC 18166
• 3a,6b-Dihydroxycholanoate
• 3alpha,6beta-dihydroxycholan-24-oic acid
• 3a,6b-Dihydroxy-5b-cholanate
• 6b-Hydroxylithocholate
• Murideoxycholic acid
• CHEMBL272620
• 3a,6b-Dihydroxycholanoic acid
• LMST04010025
• MS-26576
• 3a,6b-Dihydroxy-5b-cholanic acid
• (4R)-4-[(3R,5R,6R,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• G91208
• 5BETA-CHOLANIC ACID-3ALPHA, 6BETA-DIOL
• (4R)-4-((3R,5R,6R,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthren-17-yl)pentanoic acid

• Inchi： 1S/C24H40O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16+,17-,18+,19+,20+,21-,23-,24-/m1/s1
• InChI Key： DGABKXLVXPYZII-PLYQRAMGSA-N
• SMILES： O[C@@H]1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]32)[C@@]2(C)CC[C@H](C[C@H]21)O

Computed Properties

• Exact Mass: 392.2928
• Monoisotopic Mass: 392.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76
• LogP: 3.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives